Cas no 2413408-83-8 (ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate)

• Product Name: ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate
• CAS No: 2413408-83-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5306334
• Update Time: 2025-05-19

ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b][1,3]oxazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-6-hydroxy-, ethyl ester
• ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate

• Inchi： 1S/C10H14N2O4/c1-2-15-10(14)8-5-9-12(11-8)4-3-7(13)6-16-9/h5,7,13H,2-4,6H2,1H3
• InChI Key： SZPJFNVHSOEUEA-UHFFFAOYSA-N
• SMILES： O1CC(O)CCN2N=C(C(OCC)=O)C=C12

Additional information on ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate

Ethyl 6-Hydroxy-5,6,7,8-Tetrahydropyrazolo[5,1-b][1,3]Oxazepine-2-Carboxylate: A Comprehensive Overview

Ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate (CAS No. 2413408-83-8) is a structurally complex compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazolo oxazepines, which are known for their unique bicyclic structures and potential bioactivity. The molecule features a pyrazolo[5,1-b][1,3]oxazepine core with a hydroxyl group at position 6 and an ethyl carboxylate substituent at position 2. These structural elements contribute to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of tetrahydropyrazolo oxazepines in drug discovery. Researchers have focused on the 6-hydroxy group as a key functional moiety that may influence the compound's reactivity and selectivity. The ethyl carboxylate substituent is also of interest due to its potential role in enhancing solubility and bioavailability. These findings suggest that ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate could serve as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles of heterocyclic chemistry and stereocontrol. Key steps include the formation of the pyrazolo oxazepine ring system through cyclization reactions and the introduction of substituents at specific positions. The use of advanced catalytic methods has enabled chemists to achieve high yields and excellent stereochemical outcomes. These advancements underscore the importance of ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate as a model system for studying complex ring-forming reactions.

From a pharmacological perspective, ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate has shown promising activity in preclinical models. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and neurodegenerative diseases. The hydroxyl group at position 6 appears to play a critical role in these effects by facilitating interactions with cellular receptors or enzymes. Furthermore, the ethyl carboxylate substituent may enhance the compound's ability to cross biological membranes, making it more effective in vivo.

Recent research has also explored the potential of this compound as a template for drug design. By modifying the substituents at positions 2 and 6, scientists have been able to generate analogs with improved pharmacokinetic profiles and enhanced efficacy. These efforts highlight the versatility of ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate as a starting material for developing next-generation therapeutics.

In conclusion, ethyl 6-hydroxy-5,6,7,8-tetrahydropyrazolo[5,1-b][1